2-(4-(Isopropylthio)phenyl)-1-(3-((prop-2-yn-1-yloxy)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(4-propan-2-ylsulfanylphenyl)-1-[3-(prop-2-ynoxymethyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C20H27NO2S/c1-4-12-23-15-18-6-5-11-21(14-18)20(22)13-17-7-9-19(10-8-17)24-16(2)3/h1,7-10,16,18H,5-6,11-15H2,2-3H3
• InChI Key: PFTPQCPFFUHHBH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)N2CCCC(C2)COCC#C
• Molecular Formula: C20H27NO2S
• Molecular Weight: 345.5 g/mol

Description

2-(4-(Isopropylthio)phenyl)-1-(3-((prop-2-yn-1-yloxy)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H27NO2S and its molecular weight is 345.5. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

The compound 2-(4-(Isopropylthio)phenyl)-1-(3-((prop-2-yn-1-yloxy)methyl)piperidin-1-yl)ethanone and its derivatives have shown potential in antibacterial applications. A study by Merugu, Ramesh, and Sreenivasulu (2010) described the microwave-assisted synthesis of related compounds, which demonstrated significant antibacterial activity. These findings suggest potential use in developing new antibacterial agents (Merugu, Ramesh, & Sreenivasulu, 2010).

Antileukemic Activity

Research on derivatives of this compound has shown promising results in antileukemic activity. A study by Vinaya et al. (2012) synthesized novel derivatives and evaluated them against human leukemic cell lines, finding some compounds with good antiproliferative activity. This indicates potential for therapeutic applications in leukemia treatment (Vinaya et al., 2012).

Wound-Healing Potential

A study by Vinaya et al. (2009) on derivatives of 2-(4-(Isopropylthio)phenyl)-1-(3-((prop-2-yn-1-yloxy)methyl)piperidin-1-yl)ethanone explored their in vivo wound-healing activity. Significant wound healing was observed, indicating potential use in medical treatments for wound management (Vinaya et al., 2009).

Fungicidal Activity

The compound and its derivatives have also been investigated for fungicidal properties. A study by Mao, Song, and Shi (2013) synthesized novel derivatives that displayed moderate to excellent fungicidal activity against certain plant pathogens. This suggests potential agricultural applications in managing plant diseases (Mao, Song, & Shi, 2013).

Synthesis and Structural Analysis

Research has been conducted on the synthesis and structural analysis of related compounds. Studies such as those by Parvez et al. (2014) focus on the crystal structures of similar chalcones, contributing to the understanding of their chemical properties and potential applications in various fields (Parvez et al., 2014).